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Compound of Interest

Compound Name: Strontium oxalate

Cat. No.: B1213420

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of strontium oxalate
single crystals using the gel growth method. This technique is particularly advantageous for
compounds like strontium oxalate that are sparingly soluble in water and decompose at high
temperatures, precluding growth from solution or melt.[1] The gel medium facilitates controlled
diffusion of reactants, leading to the formation of high-quality single crystals at ambient
temperatures.

Two primary methods are detailed: the single diffusion technique and the double diffusion
technique, both of which have been successfully employed for growing strontium oxalate
crystals in an agar-agar gel medium.[1]

Data Presentation

The optimal conditions for the growth of strontium oxalate crystals using both single and
double diffusion techniques in agar-agar gel are summarized in the table below. These
parameters have been established to yield crystals of specific sizes and qualities.[1][2]

Table 1: Optimized Growth Conditions for Strontium Oxalate Crystals[1][2]
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Parameter Single Diffusion Double Diffusion

Glass test tube (20 cm length, U-tube (25 cm length, 2.5 cm
Apparatus ) .

2.5 cm diameter) diameter)
Gel Medium 1.5% Agar-Agar 1.5% Agar-Agar

Strontium Chloride (SrClz) and  Strontium Chloride (SrCl2) and
Reactants

Oxalic Acid (H2C204)

Oxalic Acid (H2C204)

Concentration of Reactants 1M 1M

Gel Setting Period 3 days 6 days
Gel Aging Period 24 hours 24 hours
Growth Period 60 days 80 days
Temperature Ambient Ambient

Resulting Crystal Quality

Transparent, prismatic, bi-

pyramidal, platy-shaped

Opaque, spherulitic

Maximum Crystal Size

6 X6 X3 mm

4 mm in diameter

Experimental Protocols

The following are detailed methodologies for the single and double diffusion gel growth of

strontium oxalate crystals.

Protocol 1: Single Diffusion Method

This method involves the diffusion of one reactant into a gel medium that already contains the

other reactant.

Materials:

e Glass test tubes (20 cm length, 2.5 cm diameter)

e Agar-agar powder

 Strontium Chloride (SrCl2)
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e Oxalic Acid (H2C204)
« Distilled water

» Beakers

e Heating plate

e Stirring rod
Procedure:

o Gel Preparation: Prepare a 1.5% (w/v) agar-agar solution by dissolving 1.5 g of agar-agar
powder in 100 ml of hot distilled water. Heat the solution while stirring until the agar-agar is
completely dissolved.

¢ Incorporation of Reactant: To the hot agar solution, add a specific volume of 1 M Strontium
Chloride (SrCl2) solution. For example, mix 5 ml of 1 M SrCl2 with the agar solution.[1]

e Gel Setting: Pour the mixture into the glass test tubes and allow it to set for approximately 3
days at room temperature.[1]

o Gel Aging: After the gel has set, age it for 24 hours.[1]

o Addition of Second Reactant: Carefully pour 20 ml of 1 M Oxalic Acid (H2C204) solution over
the set gel.[1]

o Crystal Growth: Seal the test tubes and leave them undisturbed at ambient temperature.
Nucleation should be observed at the interface and within the gel. The growth period is
approximately 60 days.[1]

e Harvesting Crystals: Once the growth is complete, carefully remove the crystals from the gel
and wash them with distilled water.

Protocol 2: Double Diffusion Method

In this method, both reactants diffuse towards each other through a neutral gel column.
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Materials:

e Glass U-tubes (25 cm length, 2.5 cm diameter)
e Agar-agar powder

e Strontium Chloride (SrCl2)

e Oxalic Acid (H2C204)

« Distilled water

» Beakers

e Heating plate

e Stirring rod

Procedure:

o Gel Preparation: Prepare a 1.5% (w/v) agar-agar solution as described in the single diffusion
method.

o Gel Setting: Fill the U-tube with the hot agar-agar solution to a suitable height, leaving space
in both limbs for the reactant solutions. Allow the gel to set for approximately 6 days at room
temperature.[1]

e Gel Aging: Age the set gel for 24 hours.[1]

o Addition of Reactants: After aging, carefully add 20 ml of 1 M Oxalic Acid solution to one limb
of the U-tube and 20 ml of 1 M Strontium Chloride solution to the other limb.[1]

o Crystal Growth: Seal the U-tube and keep it in a vibration-free environment at ambient
temperature. Nucleation is expected to occur within the gel after about one week, with
crystals continuing to grow as the reactants diffuse. The total growth period is around 80
days.[1]
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+ Harvesting Crystals: After the completion of the growth period, carefully extract the crystals
from the gel and rinse them with distilled water.

Visualizations
Experimental Workflow Diagrams

The following diagrams illustrate the workflows for the single and double diffusion methods for
growing strontium oxalate crystals.

( Prepare 1.5% Agar-Agar Solution )

Add 1 M Strontium Chloride to Hot Agar

'

Pour into Test Tube and Set for 3 Days

( Age Gel for 24 Hours )

Add 1 M Oxalic Acid Solution on Top

Allow Crystal Growth for 60 Days

( Harvest Strontium Oxalate Crystals )

Click to download full resolution via product page
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Caption: Workflow for the single diffusion gel growth of strontium oxalate crystals.

( Prepare 1.5% Agar-Agar Solution )

( Pour into U-Tube and Set for 6 Days )
( Age Gel for 24 Hours )

Add 1 M Oxalic Acid to One Limb

Add 1 M Strontium Chloride to Other Limb

Allow Crystal Growth for 80 Days

( Harvest Strontium Oxalate Crystals )

Click to download full resolution via product page

Caption: Workflow for the double diffusion gel growth of strontium oxalate crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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